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Detailed Efficacy Data from Key Studies

The following table summarizes quantitative findings from a 2020 model-based meta-analysis that directly
compared the efficacy of multiple constipation drugs, including bisacedyl and prucalopride [1]. The data

shows the mean increase in bowel movements per week after eliminating the placebo effect.

Drug Increase in SBM/Week (Mean) Increase in CSBM/Week (Mean)
Bisacodyl 6.8 (95% CI: 6.1 - 7.6) [1] 4.7 (95% Cl: 4.3 -5.1) [1]
Prucalopride  ~2.5 - 4.0 (range for this drug group) [1] ~1.0 - 2.1 (range for this drug group) [1]

This analysis concluded that bisacodyl had the greatest effect on increasing the frequency of bowel
movements [1]. Another network meta-analysis also found that bisacedyl increased spontaneous bowel

movements more than other drugs, including prucalopride [2].

In contrast, an integrated analysis of six clinical trials for prucalopride demonstrated its efficacy using a
different endpoint. Over 12 weeks of treatment, 27.8% of patients on prucalopride achieved a mean of >3
spontaneous complete bowel movements (SCBMs) per week, compared to 13.2% on placebo [3]. This
indicates that prucalopride is an effective long-term treatment for chronic constipation, though it may not

produce the same peak increase in overall bowel movement frequency as bisacodyl.
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Experimental Protocols and Mechanisms of Action

Understanding how these drugs were evaluated and how they work provides crucial context for the efficacy

data.

Bisacodyl: Dual Prokinetic and Secretory Action

Recent research using magnetic resonance imaging (MRI) has detailed bisacodyl's mechanism. One
randomized, placebo-controlled crossover trial investigated single and repeated (3-day) dosing of 5 mg oral

bisacodyl in patients with functional constipation [4].

¢ Methodology: Participants underwent serial MRI scans to measure ascending colon water content (a
proxy for secretion), whole gut transit time (WGTT), and colonic volumes. Stool frequency and
consistency were also recorded [4].

¢ Key Findings: A single dose primarily accelerated transit (prokinetic effect). After three daily doses, a
significant secretory effect was added, with increased water in the small bowel and colon, leading to
softer stools and more "mass movements" (large, propulsive contractions) [4].

The pathway of bisacedyl's action is summarized below:
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Prucalopride: Selective Prokinetic Agent

Prucalopride's efficacy is established through large, randomized controlled trials (RCTs). An integrated

analysis of six phase 3 and 4 trials evaluated prucalopride 2 mg daily versus placebo over 12 weeks [3].

e Methodology: Adult patients with chronic constipation (<2 spontaneous bowel movements per week)
were enrolled. The primary endpoint was the proportion of patients achieving a mean of 23
spontaneous complete bowel movements (SCBMs) per week. Daily patient diaries recorded

bowel movements, stool characteristics, and symptoms [3].
¢ Key Findings: Prucalopride was significantly more effective than placebo in achieving the primary
endpoint and improving patient-reported quality of life scores, with a favorable safety profile [3].

The diagram below illustrates prucalopride's mechanism as a prokinetic agent:
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Conclusion for Clinical and Research Decisions

For researchers and clinicians, the choice between bisacodyl and prucalopride depends on the therapeutic

goal:

¢ Bisacodyl demonstrates superior peak efficacy for increasing overall bowel movement frequency
and is effective for occasional use. Its dual mechanism provides a strong, multi-faceted approach [1]
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[4].
¢ Prucalopride offers a well-tolerated, prokinetic-first option with proven efficacy in large, long-term
studies, making it suitable for chronic management, particularly in patients where stimulant laxatives

are not preferred or have failed [3] [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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